molecular formula C9H17ClN2O B6216277 rac-(1R,2S,3R,4S)-3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride CAS No. 2763584-56-9

rac-(1R,2S,3R,4S)-3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride

Cat. No. B6216277
CAS RN: 2763584-56-9
M. Wt: 204.7
InChI Key:
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Description

Rac-(1R,2S,3R,4S)-3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C9H17ClN2O and its molecular weight is 204.7. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2S,3R,4S)-3-amino-N-methylbicyclo[2.2.1]heptane-2-carboxamide hydrochloride involves the conversion of a commercially available starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "Methylcyclopentadiene", "Methanesulfonic acid", "Sodium hydroxide", "Methylamine", "Acetic anhydride", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Methylcyclopentadiene is reacted with methanesulfonic acid to form the corresponding methanesulfonate ester.", "The methanesulfonate ester is then treated with sodium hydroxide to generate the corresponding cyclopentadienyl carboxylate.", "The cyclopentadienyl carboxylate is reacted with methylamine to form the corresponding amide.", "The amide is then acetylated with acetic anhydride to form the corresponding N-acetyl amide.", "The N-acetyl amide is then treated with hydrochloric acid to remove the acetyl group and form the target compound.", "The target compound is isolated and purified using standard techniques such as extraction with sodium bicarbonate and ethyl acetate, followed by recrystallization from water." ] }

CAS RN

2763584-56-9

Molecular Formula

C9H17ClN2O

Molecular Weight

204.7

Purity

95

Origin of Product

United States

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